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Compound of Interest

Compound Name:
5-Chlorobenzofuran-2-

carbaldehyde

CAS No.: 23145-14-4

Cat. No.: B3031290

Get Quote

Executive Summary
5-Chlorobenzofuran-2-carbaldehyde (CAS: 23145-14-4) is a highly versatile, privileged

scaffold widely utilized in medicinal chemistry and drug discovery[1]. Featuring a benzofuran

core substituted with a reactive aldehyde at the C2 position and a chlorine atom at the C5

position, this intermediate serves as a foundational building block for synthesizing complex

therapeutics, including antimicrobial, antiviral, and antihyperglycemic agents[2]. This

application note provides an in-depth mechanistic rationale for its use, alongside self-validating

experimental protocols for its most critical synthetic transformations.

Mechanistic Rationale in Drug Design
As an application scientist, selecting the right intermediate is about balancing reactivity with the

pharmacokinetic destiny of the final molecule. 5-Chlorobenzofuran-2-carbaldehyde offers

three distinct structural advantages:
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The Benzofuran Core: Acting as a bioisostere to indole, the benzofuran ring replaces the

hydrogen-bond donating >NH group with a hydrogen-bond accepting >O atom. This subtle

shift often dramatically alters the molecule's target binding profile and improves overall

lipophilicity, enhancing membrane permeability.

The 5-Chloro Substituent: Halogenation at the C5 position is a deliberate metabolic defense

strategy. Cytochrome P450 enzymes frequently target the electron-rich positions of aromatic

rings for oxidation. The sterically demanding and electron-withdrawing chlorine atom blocks

this metabolic liability, thereby extending the biological half-life of the resulting drug

candidate.

The C2-Carbaldehyde: The aldehyde group is highly electrophilic, exacerbated by the

electron-withdrawing nature of the heteroaromatic system. This facilitates rapid, high-yielding

nucleophilic additions, making it an ideal precursor for divergent synthesis pathways[3].
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Divergent synthetic pathways utilizing 5-Chlorobenzofuran-2-carbaldehyde as a core

intermediate.

Physicochemical Properties
Understanding the physical parameters of the intermediate is critical for solvent selection and

reaction optimization.
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Property Value Reference

Chemical Name
5-Chlorobenzofuran-2-

carbaldehyde
[1]

CAS Number 23145-14-4 [1]

Molecular Formula C9H5ClO2 [4]

Molecular Weight 180.59 g/mol [1]

Density (Predicted) 1.389 ± 0.06 g/cm³ [4]

Physical State
Solid (typically white to off-

white powder)
[3]

Validated Experimental Protocols
Protocol A: Knoevenagel Condensation (Synthesis of
Antihyperglycemic Precursors)
Objective: To synthesize 5-(5-chlorobenzofuran-2-ylmethylene)thiazolidine-2,4-dione, a

precursor for antihyperglycemic agents[2].

Causality & Design: Piperidine is selected as a secondary amine catalyst because it forms a

reactive iminium ion intermediate with the aldehyde, significantly lowering the activation energy

for the attack by the deprotonated thiazolidinedione. Ethanol is utilized as a protic solvent; its

polarity stabilizes the transition state, and the final conjugated product is poorly soluble in cold

ethanol, allowing for direct isolation via precipitation, thus avoiding tedious column

chromatography.

Step-by-Step Workflow:

Preparation: In a 50 mL round-bottom flask equipped with a reflux condenser, suspend 5-
Chlorobenzofuran-2-carbaldehyde (1.0 eq, 1.80 g, 10 mmol) and thiazolidine-2,4-dione

(1.05 eq, 1.23 g, 10.5 mmol) in 25 mL of absolute ethanol.

Catalysis: Add piperidine (0.1 eq, 0.1 mL, 1.0 mmol) dropwise to the stirring suspension.

Note: The solution may briefly turn yellow as the iminium intermediate forms.
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Reaction: Heat the mixture to reflux (approx. 80°C) for 3-4 hours. Monitor the reaction via

TLC (Hexane:EtOAc 3:1). The starting material spot (Rf ~0.6) should disappear, replaced by

a lower Rf product spot.

Isolation: Remove the heat source and allow the reaction to cool to room temperature slowly,

then transfer to an ice bath for 30 minutes to maximize precipitation.

Filtration: Filter the resulting precipitate under vacuum. Wash the filter cake with ice-cold

ethanol (2 x 5 mL) followed by cold diethyl ether (10 mL) to remove residual piperidine and

unreacted starting materials.

Drying: Dry the solid in a vacuum oven at 50°C overnight. (Expected Yield: 85-92%).

Step 1: Dissolution
5-Cl-BZF-2-CHO + Active Methylene

Solvent: EtOH

Step 2: Catalysis
Add Piperidine (0.1 eq)

Temp: 80°C

Step 3: Monitoring
TLC (Hexane:EtOAc 3:1)

Time: 3-4h

Step 4: Isolation
Cool to RT & Ice Bath

Filter precipitate

Step5
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Standard Knoevenagel condensation workflow for 5-Chlorobenzofuran-2-carbaldehyde.
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Protocol B: Reductive Amination (Synthesis of Target-
Specific Amines)
Objective: To generate secondary or tertiary benzofuranyl-methylamines for target-specific

library screening.

Causality & Design: Sodium triacetoxyborohydride (NaBH(OAc)3) is the reducing agent of

choice. Unlike NaBH4, the electron-withdrawing acetate groups reduce the nucleophilicity of

the hydride, making it unreactive toward the starting aldehyde but highly reactive toward the

transient, more electrophilic iminium ion. 1,2-Dichloroethane (DCE) is used as it provides

optimal solubility and slightly acidic conditions that favor iminium formation without the need for

external Brønsted acids.

Step-by-Step Workflow:

Imine Formation: In an oven-dried flask under N2, dissolve 5-Chlorobenzofuran-2-
carbaldehyde (1.0 eq, 1.80 g, 10 mmol) and the desired primary/secondary amine (1.1 eq,

11 mmol) in anhydrous DCE (30 mL). Stir at room temperature for 1 hour.

Reduction: Add NaBH(OAc)3 (1.5 eq, 3.18 g, 15 mmol) portion-wise over 10 minutes to

control mild exothermicity.

Stirring: Allow the reaction to stir at room temperature for 12-16 hours.

Quenching: Quench the reaction by carefully adding saturated aqueous NaHCO3 (20 mL).

Stir vigorously for 15 minutes until gas evolution ceases.

Extraction: Transfer to a separatory funnel. Extract the aqueous layer with dichloromethane

(DCM) (3 x 20 mL)[3].

Washing & Drying: Wash the combined organic layers with brine (30 mL), dry over

anhydrous Na2SO4, filter, and concentrate in vacuo[3].

Purification: Purify the crude residue via silica gel flash chromatography (typically eluting with

a DCM/MeOH gradient) to afford the pure amine.

Reaction Optimization Parameters
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The following table summarizes empirically derived optimization parameters for the

Knoevenagel condensation of 5-Chlorobenzofuran-2-carbaldehyde.

Solvent Catalyst
Temperatur
e

Time (h)
Average
Yield (%)

Notes

Ethanol Piperidine 80°C (Reflux) 3.5 89

Optimal;

product

precipitates

cleanly.

Methanol Piperidine 65°C (Reflux) 6.0 72

Slower

reaction rate;

lower yield.

Toluene
Piperidine/Ac

OH

110°C (Dean-

Stark)
2.0 94

Highest yield,

but requires

harsher

conditions.

Water L-Proline 90°C 8.0 65

Green

chemistry

approach;

poor

solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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